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Compound of Interest

Compound Name: Butyl isothiocyanate

Cat. No.: B146151

Essential Safety and Handling Guide for Butyl
Isothiocyanate

This guide provides immediate and essential safety protocols for laboratory personnel handling
Butyl isothiocyanate. Adherence to these procedures is critical for ensuring personal safety
and proper disposal.

Personal Protective Equipment (PPE)

When handling Butyl isothiocyanate, a comprehensive approach to personal protection is
mandatory. The following table summarizes the required PPE.
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Body Part Required Protection Standard/Specification
Chemical safety goggles or a OSHA 29 CFR 1910.133 or
Eyes/Face )
face shield. European Standard EN166.[1]
Ski Appropriate protective gloves Consult manufacturer's data
in

(e.g., Butyl rubber).[2]

for breakthrough times.

Protective clothing to prevent

skin exposure.[1][3]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1][3] Use a
respirator with an organic

vapor cartridge.

Operational Plan for Safe Handling

A systematic approach to handling Butyl isothiocyanate, from acquisition to disposal, is

crucial for minimizing risk.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1]

» Store away from incompatible substances such as acids, water, strong oxidizing agents,

strong bases, alcohols, and amines.[4]

2. Handling and Use:

o All handling of Butyl isothiocyanate must be conducted in a chemical fume hood.[3]

e Ensure an eyewash station and safety shower are readily accessible.[1][3]
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o Use spark-proof tools and explosion-proof equipment.[3]

» Avoid breathing dust, vapor, mist, or gas.[3] Do not get in eyes, on skin, or on clothing.[3]
e Wash hands thoroughly after handling.[1]

3. Spill Management:

 In case of a spill, evacuate the area and ensure adequate ventilation.[1]

e Remove all sources of ignition.[1][3]

o Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][3]

e Place the absorbed material into a suitable, labeled container for disposal.[1]

4. Disposal:

« Butyl isothiocyanate is considered hazardous waste.[3]

» Disposal must be in accordance with all applicable federal, state, and local regulations.[1][3]
e Do not dispose of it down the drain or into the environment.[3]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][3] Seek immediate

medical attention.[3][4]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes.[1][3] Seek

immediate medical attention.[3][4]

Inhalation

Remove the individual from exposure and move
to fresh air immediately.[1][3] If not breathing,
give artificial respiration. If breathing is difficult,
give oxygen.[1][3] Seek immediate medical
attention.[1][3] Do NOT use mouth-to-mouth

resuscitation.[1]

Ingestion

Do NOT induce vomiting.[1][3] If the person is
conscious and alert, rinse their mouth and have
them drink 2-4 cupfuls of milk or water.[1] Never
give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[1]

[3]

Quantitative Data

Property

Value

Flash Point

66 °C (150.8 °F)[1][5]

NFPA Rating (estimated)

Health: 2; Flammability: 2; Instability: O[1]

Experimental Workflow for Safe Handling
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Safe Handling Workflow for Butyl Isothiocyanate
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Caption: A workflow diagram illustrating the key steps for the safe handling of Butyl
isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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